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Compound Name: Ac-FEID-CMK TFA

Cat. No.: B15527292 Get Quote

Technical Support Center: Ac-FEID-CMK TFA
Welcome to the technical support center for Ac-FEID-CMK TFA. This resource is designed for

researchers, scientists, and drug development professionals using this specific inhibitor in their

experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs)

to help you interpret negative results and address common issues encountered during your

research.

Frequently Asked Questions (FAQs)
Q1: What is Ac-FEID-CMK TFA and what is its primary function?

Ac-FEID-CMK TFA is a potent and specific, cell-permeable peptide inhibitor. Its primary

function is to target and inhibit the activity of zebrafish caspy2 (caspase-4/5/11 homologue), a

key mediator of the noncanonical inflammasome pathway. By inhibiting caspy2, Ac-FEID-CMK
TFA effectively blocks pyroptosis, a form of inflammatory cell death, and can reduce mortality

and kidney injury in zebrafish models of septic shock.[1][2]

Q2: What is the mechanism of action of Ac-FEID-CMK TFA?

Ac-FEID-CMK TFA functions by targeting the caspy2-GSDMEb signaling cascade. In

zebrafish, cytosolic lipopolysaccharide (LPS) from Gram-negative bacteria directly binds to and

activates caspy2. Activated caspy2 then cleaves Gasdermin Eb (GSDMEb). The N-terminal

fragment of the cleaved GSDMEb inserts into the plasma membrane, forming pores that lead to
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cell lysis and pyroptotic cell death. Ac-FEID-CMK TFA specifically inhibits the proteolytic

activity of caspy2, thereby preventing the cleavage of GSDMEb and the subsequent events of

pyroptosis.[2]

Q3: In what model system is Ac-FEID-CMK TFA most effective?

Ac-FEID-CMK TFA is specifically described as a zebrafish-specific GSDMEb-derived peptide

inhibitor.[1][2] Therefore, its efficacy is best characterized and validated in zebrafish models,

particularly in studies of sepsis, acute kidney injury, and other inflammatory conditions where

the caspy2-mediated pyroptosis pathway is implicated.[2]

Q4: How should I store and handle Ac-FEID-CMK TFA?

Proper storage is critical to maintain the inhibitor's activity. For long-term storage, the stock

solution should be kept at -80°C for up to 6 months. For short-term storage, -20°C is suitable

for up to 1 month. It is important to store the product in a sealed container, away from moisture.

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes.

Troubleshooting Guide: Interpreting Negative
Results
Encountering negative or unexpected results is a common part of experimental research. This

guide provides a structured approach to troubleshooting when Ac-FEID-CMK TFA does not

produce the expected inhibitory effect on pyroptosis.

Diagram: Troubleshooting Logic Flow
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Troubleshooting Negative Results with Ac-FEID-CMK TFA

Reagent Integrity

Experimental Protocol

Model System

Assay and Readout

Negative Results Observed
(No inhibition of pyroptosis)

Inhibitor Storage
- Stored at -80°C (long-term)?
- Avoided freeze-thaw cycles?

Inhibitor Preparation
- Correct solvent used?

- Freshly prepared?

Storage OK

Inhibitor Concentration
- Concentration too low?

- Titration performed?

Preparation OK

Incubation Time
- Pre-incubation sufficient?

- Timing with stimulus appropriate?

Concentration OK

Pyroptosis Induction
- LPS activity confirmed?

- Efficient delivery of LPS?

Timing OK

Zebrafish Larvae Health
- Larvae healthy and at correct developmental stage?

Induction OK

Pathway Activation
- Caspy2/GSDMEb pathway active?

- Off-target cell death occurring?

System OK

Assay Sensitivity
- LDH assay sensitive enough?
- PI staining protocol optimized?

Pathway OK

Experimental Controls
- Positive/Negative controls working as expected?

Readout OK
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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